Cas no 86575-65-7 (4-chloro-N-ethylpyrimidin-2-amine)

4-chloro-N-ethylpyrimidin-2-amine structure
86575-65-7 structure
Product Name:4-chloro-N-ethylpyrimidin-2-amine
CAS No:86575-65-7
MF:C6H8ClN3
MW:157.600819587708
MDL:MFCD10697058
CID:822235
PubChem ID:23435517
Update Time:2025-09-23

4-chloro-N-ethylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-N-ethylpyrimidin-2-amine
    • (4-Chloro-pyrimidin-2-yl)-ethyl-amine
    • 2-(4-Chloropyrimidin-2-yl)ethanamine
    • 4-chloro-N-ethyl-2-Pyrimidinamine
    • C6H8ClN3
    • N-(4-Chloropyrimidin-2-yl)-N-ethylamine
    • N-(4-Chloropyrimidin-2-yl)ethylamine
    • 4-Chloro-N-ethyl-2-pyrimidinamine (ACI)
    • 4-Chloro-2-(ethylamino)pyrimidine
    • 86575-65-7
    • NLTLKKYLBRQLGL-UHFFFAOYSA-N
    • CS-0070800
    • D95569
    • SB56538
    • AKOS006308915
    • F9994-0642
    • BP-11702
    • SCHEMBL1519442
    • 4-Chloro-2-ethylaminopyrimidine
    • DTXSID90634055
    • DB-076685
    • 4-chloro-N-ethylpyrimidin-2-amine, AldrichCPR
    • MDL： MFCD10697058
    • Inchi： 1S/C6H8ClN3/c1-2-8-6-9-4-3-5(7)10-6/h3-4H,2H2,1H3,(H,8,9,10)
    • InChI Key： NLTLKKYLBRQLGL-UHFFFAOYSA-N
    • SMILES： ClC1C=CN=C(NCC)N=1

Computed Properties

  • Exact Mass: 157.041
  • Monoisotopic Mass: 157.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 99
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.8A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.273
  • Boiling Point: 269 ºC
  • Flash Point: 117 ºC
  • Refractive Index: 1.586
  • PSA: 37.81000
  • LogP: 1.63480

4-chloro-N-ethylpyrimidin-2-amine Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

4-chloro-N-ethylpyrimidin-2-amine Pricemore >>

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4-chloro-N-ethylpyrimidin-2-amine Production Method

Production Method 1

3934-20-1 3934-20-1
86575-65-7 86575-65-7
86443-51-8 86443-51-8
Reaction Conditions
1.1 Solvents: Methanol ;  0 °C; 0 °C → rt; 48 h, rt
Reference
Identification of 2-(4-(Phenylsulfonyl)piperazine-1-yl)pyrimidine Analogues as Novel Inhibitors of Chikungunya Virus
Moesslacher, Julia; et al, ACS Medicinal Chemistry Letters, 2020, 11(5), 906-912

Production Method 2

3934-20-1 3934-20-1
557-66-4 557-66-4
86575-65-7 86575-65-7
86443-51-8 86443-51-8
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Ethanol ;  24 h, 50 °C
Reference
Discovery of a Novel Mycobacterial F-ATP Synthase Inhibitor and its Potency in Combination with Diarylquinolines
Hotra, Adam ; et al, Angewandte Chemie, 2020, 59(32), 13295-13304

Production Method 3

97229-11-3 97229-11-3
86575-65-7 86575-65-7
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  1 h, 0 °C
Reference
Chemoselective reactions of 4,6-dichloro-2-(methylsulfonyl)pyrimidine and related electrophiles with amines
Baiazitov, Ramil; et al, Synthesis, 2013, 45(13), 1764-1784

4-chloro-N-ethylpyrimidin-2-amine Raw materials

4-chloro-N-ethylpyrimidin-2-amine Preparation Products

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